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Compound of Interest

Compound Name: MDK83190

Cat. No.: B1676101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of

MDK83190, an apoptosis activator, using dimethyl sulfoxide (DMSO) as the solvent.[1][2] The

information herein is intended to guide researchers in accurately preparing solutions for in vitro

and in vivo studies. All quantitative data is presented in tabular format for clarity, and a visual

workflow is provided.

Physicochemical Properties of MDK83190 and
DMSO
A thorough understanding of the properties of both the solute (MDK83190) and the solvent

(DMSO) is critical for accurate stock solution preparation and storage.
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Property MDK83190
Dimethyl Sulfoxide
(DMSO)

Synonyms
Apoptosis Activator 2, AAII, N-

(3,4-dichlorobenzyl) Isatin

Methylsulfinylmethane, Methyl

sulfoxide

CAS Number 79183-19-0[1] 67-68-5[3]

Molecular Formula C15H9Cl2NO2[1] (CH3)2SO[3]

Molecular Weight 306.14 g/mol [1] 78.13 g/mol [3]

Appearance Solid powder[1] Colorless liquid[3]

Density Not applicable ~1.10 g/mL

Melting Point Not specified 16-19 °C

Boiling Point Not specified 189 °C[3]

Solubility Soluble in DMSO[2]
Miscible with water and a wide

range of organic solvents[3][4]

Experimental Protocol: Preparation of a 10 mM
MDK83190 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of MDK83190 in DMSO.

This concentration is a common starting point for subsequent dilutions for various cellular

assays.

Materials:

MDK83190 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)[4]

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Determine the required mass of MDK83190:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 306.14 g/mol x 1000 mg/g

Mass (mg) = 3.0614 mg

Weighing MDK83190:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out approximately 3.06 mg of MDK83190 powder into the tared container.

Record the exact weight.

Adding DMSO:

Based on the actual weight of MDK83190, calculate the precise volume of DMSO needed

to achieve a 10 mM concentration.

Volume (µL) = (Mass (mg) / 306.14 g/mol ) / (10 mmol/L) x 1,000,000 µL/L

For example, if you weighed 3.10 mg of MDK83190:

Volume (µL) = (3.10 / 306.14) / 0.01 x 1000 = 1012.6 µL

Using a calibrated micropipette, add the calculated volume of DMSO to the container with

the MDK83190 powder.

Dissolution:
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Cap the tube or vial securely.

Vortex the solution until the MDK83190 powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure

there are no visible particles.

Storage:

For short-term storage (days to weeks), store the stock solution at 0 - 4°C in a dry, dark

place.[1]

For long-term storage (months to years), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[2]

Visual Protocols and Pathways
Experimental Workflow for MDK83190 Stock Solution
Preparation
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Workflow for MDK83190 Stock Solution Preparation

Preparation

Dissolution & Storage

Calculate required mass of MDK83190

Weigh MDK83190 powder

Calculate required volume of DMSO

Add DMSO to MDK83190

Vortex until fully dissolved

Aliquot into smaller volumes

Store at -20°C or -80°C
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Simplified Intrinsic Apoptosis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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